Cas no 194490-22-7 (1H-Indole-3-carbonitrile,7-methyl-)

• Product Name: 1H-Indole-3-carbonitrile,7-methyl-
• CAS No: 194490-22-7
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 116617
• PubChem ID: 34177049
• Update Time: 2025-04-18

1H-Indole-3-carbonitrile,7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile,7-methyl-
• 3-CYANO-7-METHYLINDOLE
• 7-methyl-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,7-methyl
• 1H-Indole-3-carbonitrile,7-methyl-(9CI)
• AKOS006287553
• DTXSID50652992
• ALPHA-DIPHOSPHOPYRIDINENUCLEOTIDE
• 194490-22-7
• 1H-Indole-3-carbonitrile, 7-Methyl-

• Inchi： 1S/C10H8N2/c1-7-3-2-4-9-8(5-11)6-12-10(7)9/h2-4,6,12H,1H3
• InChI Key： ZJFGSZMFDFOICM-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 350.5°Cat760mmHg
• Flash Point: 122°C
• Refractive Index: 1.65
• PSA: 39.58000
• LogP: 2.34798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles